Cas no 81741-99-3 (Methyl 4-amino-5-ethyl-3-thiophenecarboxylate)

Methyl 4-amino-5-ethyl-3-thiophenecarboxylate structure
81741-99-3 structure
Product Name:Methyl 4-amino-5-ethyl-3-thiophenecarboxylate
CAS No:81741-99-3
MF:C8H11NO2S
MW:185.24344086647
CID:987050
PubChem ID:133753
Update Time:2025-04-20

Methyl 4-amino-5-ethyl-3-thiophenecarboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-amino-5-ethyl-3-thiophenecarboxylate
    • methyl 4-amino-5-ethylthiophene-3-carboxylate
    • 81741-99-3
    • 2MM80KQN4J
    • starbld0002383
    • UNII-2MM80KQN4J
    • CS-0026894
    • Ro-22-0654
    • 3-Thiophenecarboxylic acid, 4-amino-5-ethyl-, methyl ester
    • HY-105900
    • Ro 22-0654
    • SCHEMBL3199571
    • AKOS040749321
    • AMINO-5-ETHYL-3-THIOPHENE-CARBOXYLIC ACID METHYL ESTER, 4-
    • DTXSID50231307
    • 4-Amino-5-ethyl-3-thiophenecarboxylic acid methyl ester
    • Inchi: 1S/C8H11NO2S/c1-3-6-7(9)5(4-12-6)8(10)11-2/h4H,3,9H2,1-2H3
    • InChI Key: DFTUDTYQWOYUKT-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)OC)C(=C1CC)N

Computed Properties

  • Exact Mass: 185.05104977g/mol
  • Monoisotopic Mass: 185.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 80.6Ų
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